Cas no 140695-49-4 (8-Hydroxy Mianserin β-D-Glucuronide)
8-Hydroxy Mianserin β-D-Glucuronide is a potent metabolite of the antidepressant drug Mianserin. It exhibits selective affinity for serotonin receptors, providing a unique mechanism of action. The β-D-Glucuronide conjugate enhances its stability and bioavailability, making it a valuable tool for researchers studying serotoninergic neurotransmission. Its selective and potent nature makes it particularly useful in pharmacological studies and drug discovery processes.
140695-49-4 structure
Product Name:8-Hydroxy Mianserin β-D-Glucuronide
CAS No:140695-49-4
MF:C24H28N2O7
MW:456.488327026367
CID:102022
Update Time:2025-10-15
8-Hydroxy Mianserin β-D-Glucuronide Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranosiduronic acid,1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
- 8-Hydroxy Mianserin b-D-Glucuronide
- 8-Hydroxy Mianserin β-D-Glucuronide
- b-D-Glucopyranosiduronic acid,1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azep...
- 1,2,3,4,10,14b-Hexahydro-2-Methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
- 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl -D-Glucopyranosiduronic Acid
- 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl b-D-Glucopyranosiduronic Acid
- 8-Hydroxy Mianserin-D-Glucuronide
- 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl b-D-Glucopyranosiduronic Acid
- 8-Hydroxy Mianserin -D-Glucuronide
- 8-Hydroxy mianserin beta-D-glucuronide
- β-D-Glucopyranosiduronic acid, 1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
-
- Inchi: 1S/C24H28N2O7/c1-25-8-9-26-17-5-3-2-4-13(17)10-14-11-15(6-7-16(14)18(26)12-25)32-24-21(29)19(27)20(28)22(33-24)23(30)31/h2-7,11,18-22,24,27-29H,8-10,12H2,1H3,(H,30,31)/t18?,19-,20-,21+,22-,24?/m0/s1
- InChI Key: ITNHGSGVULVUQW-YLSJHQJASA-N
- SMILES: C1(=CC2CC3C=CC=CC=3N3CCN(C)CC3C=2C=C1)OC1[C@H](O)[C@@H](O)[C@H](O)[C@@H](C(O)=O)O1
Computed Properties
- Exact Mass: 456.19000
- Monoisotopic Mass: 456.19
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 33
- Rotatable Bond Count: 3
- Complexity: 710
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 123A^2
Experimental Properties
- Refractive Index: 1.709
- PSA: 122.93000
- LogP: 0.35780
8-Hydroxy Mianserin β-D-Glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H948405-1mg |
8-Hydroxy Mianserin β-D-Glucuronide |
140695-49-4 | 1mg |
$316.00 | 2023-05-18 | ||
| TRC | H948405-10mg |
8-Hydroxy Mianserin β-D-Glucuronide |
140695-49-4 | 10mg |
$2463.00 | 2023-05-18 | ||
| Biosynth | MH09758-1 mg |
8-Hydroxymianserin b-D-glucuronide |
140695-49-4 | 1mg |
$351.70 | 2023-01-03 | ||
| Biosynth | MH09758-2 mg |
8-Hydroxymianserin b-D-glucuronide |
140695-49-4 | 2mg |
$679.14 | 2023-01-03 | ||
| Biosynth | MH09758-5 mg |
8-Hydroxymianserin b-D-glucuronide |
140695-49-4 | 5mg |
$1,273.40 | 2023-01-03 |
8-Hydroxy Mianserin β-D-Glucuronide Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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